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Compound of Interest

Compound Name: Methylcyclopentadecenone

Cat. No.: B13395399

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the sensory science applications
of Methylcyclopentadecenone, a macrocyclic musk used as a fragrance ingredient. Due to
the limited availability of public-domain quantitative sensory data for this specific compound,
this document outlines detailed protocols for its sensory evaluation based on established
methodologies in sensory science.

Introduction to Methylcyclopentadecenone in
Sensory Science

Methylcyclopentadecenone is a synthetic macrocyclic ketone valued in the fragrance industry
for its persistent and complex aroma profile. Its primary application lies in perfumery and
scented consumer products. In sensory science, the study of such compounds is crucial for
understanding odor perception, developing new fragrances, and exploring potential cross-
modal interactions with other senses, such as taste.

Odor Profile: The characteristic odor of Methylcyclopentadecenone is described as having
the following notes:

o Musky: A warm, sweet, and slightly animalic scent.

e Animalic: Adds a natural, skin-like depth.
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e Soapy: A clean, fresh nuance.

It is utilized at low concentrations (0.05% to 0.5%) as a fragrance enhancer and at higher
concentrations for its distinct musky character.[1]

Quantitative Sensory Data

Specific quantitative sensory data for Methylcyclopentadecenone, such as its odor detection
threshold and perceived intensity at various concentrations, are not readily available in public-
access scientific literature. The following tables are presented as templates to guide
researchers in structuring their data collection and presentation.

Table 1: Odor Detection Threshold of Methylcyclopentadecenone

Parameter Value Method Notes

The threshold would

be determined as the
Data Not Available ASTM E679-04 concentration at which

50% of the panel can

Odor Detection
Threshold

detect the odor.

The matrix used to
e.g., Propylene resent the odorant
Solvent/Matrix g p.)y - P ]
Glycaol, Air can influence the

threshold.

Table 2: Descriptive Sensory Analysis of Methylcyclopentadecenone Odor Profile

This table illustrates how data from a trained sensory panel would be presented. The intensity
scores are hypothetical.

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://docs.ufpr.br/~aanjos/SENSOMETRIA/artigos/01_revisao_hedonica.pdf
https://www.benchchem.com/product/b13395399?utm_src=pdf-body
https://www.benchchem.com/product/b13395399?utm_src=pdf-body
https://www.benchchem.com/product/b13395399?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

. Mean Intensity oo o
Sensory Attribute Standard Deviation  Description
Score (0-15 scale)

Warm, sweet, slightly

Musky 12,5 1.8 o
animalic
o Natural, skin-like
Animalic 4.2 0.9
depth
Soapy 3.8 0.7 Clean, fresh nuance
Soft, cosmetic-like
Powdery 2.1 0.5

finish

Experimental Protocols

The following are detailed protocols for the sensory evaluation of Methylcyclopentadecenone.
These are based on standard practices in sensory science.

Protocol 1: Determination of Odor Detection Threshold

Objective: To determine the lowest concentration of Methylcyclopentadecenone that can be
detected by a sensory panel.

Methodology: ASTM E679-04 - Standard Practice for Determination of Odor and Taste
Thresholds by a Forced-Choice Ascending Concentration Series Method of Limits.

Materials:

Methylcyclopentadecenone (high purity)

Odor-free solvent (e.g., propylene glycol, diethyl phthalate, or mineral oil)

Glass sniffing jars with Teflon-lined caps

Odor-free cotton strips or filter paper

Graduated cylinders and pipettes
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» Sensory panel booths with controlled ventilation and lighting
Procedure:
o Panelist Selection: Recruit 15-20 panelists screened for normal olfactory acuity.
e Sample Preparation:
o Prepare a stock solution of Methylcyclopentadecenone in the chosen solvent.

o Create a series of dilutions in ascending order of concentration (e.g., starting from 0.001
ppb in air). Each step should represent a significant, perceptible increase in concentration.

e Presentation:

o For each concentration level, present three samples to the panelist: two blanks (solvent
only) and one containing the odorant. The order of presentation should be randomized.

o Samples are presented on odor-free strips inside coded sniffing jars.

e Evaluation:
o Panelists are instructed to sniff each jar and identify the one that smells different.
o The test proceeds from the lowest to the highest concentration.

o Data Analysis:

o The individual threshold is the concentration at which a panelist correctly identifies the
odorous sample for the first time and continues to do so for subsequent higher
concentrations.

o The group threshold is calculated as the geometric mean of the individual thresholds.

Protocol 2: Quantitative Descriptive Analysis (QDA) of
Odor Profile
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Objective: To identify and quantify the specific sensory attributes of
Methylcyclopentadecenone's aroma.

Methodology: Based on the principles of Quantitative Descriptive Analysis.

Materials:

o Methylcyclopentadecenone at a defined concentration (e.g., 1% in solvent)

o Reference standards for potential aroma notes (e.g., other musks, animalic compounds,
soap standards)

e Sensory evaluation software for data collection

» Trained sensory panel (8-12 members)

Procedure:

e Panel Training (Lexicon Development):

o In several sessions, expose the trained panel to the Methylcyclopentadecenone sample
and various reference standards.

o The panel collaboratively develops a list of descriptive terms (the lexicon) for the aroma
attributes.

o Panelists are trained to use a 15-point intensity scale for each attribute, anchored with
reference standards.

o Sample Evaluation:

o Inindividual sensory booths, panelists are presented with a coded sample of
Methylcyclopentadecenone.

o Panelists rate the intensity of each attribute from the developed lexicon on the 15-point
scale.

o Evaluations are typically replicated three times for each panelist.
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o Data Analysis:

o Analyze the data using Analysis of Variance (ANOVA) to assess the significance of each
attribute and the performance of the panel.

o Results are often visualized using a spider or radar plot.

Protocol 3: Investigation of Cross-Modal Interactions
with Taste

Objective: To determine if the aroma of Methylcyclopentadecenone influences the perception
of basic tastes (sweet, sour, salty, bitter, umami).

Methodology: A full factorial experimental design.
Materials:
o Methylcyclopentadecenone solution for orthonasal and retronasal aroma presentation.

e Solutions of basic tastes (e.g., sucrose for sweet, citric acid for sour, sodium chloride for
salty, caffeine for bitter, monosodium glutamate for umami) at varying concentrations.

o A gustometer-olfactometer for precise, timed delivery of taste and aroma stimuli (optional,
but recommended).

» Nose clips for separating taste-only and taste-aroma conditions.
Procedure:
» Experimental Design:
o Panelists will evaluate taste solutions under three conditions:
1. Taste only (while wearing a nose clip).
2. Taste with a congruent aroma (if a hypothetical congruent aroma is being tested).

3. Taste with the aroma of Methylcyclopentadecenone.
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o The presentation order of conditions and taste solutions should be randomized.

e Evaluation:

o Panelists will rate the perceived intensity of the specific taste (e.g., "sweetness") on a
labeled magnitude scale or a general Labeled Magnitude Scale (gLMS).

o Data Analysis:

o Use ANOVA to determine if there is a significant interaction effect between the presence of
the aroma and the perceived intensity of the taste.

o Post-hoc tests (e.g., Tukey's HSD) can be used to identify which specific taste perceptions
were altered by the aroma.

Signaling Pathways and Experimental Workflows

Putative Olfactory Signaling Pathway for
Methylcyclopentadecenone

Methylcyclopentadecenone, as a macrocyclic musk, is likely detected by specific olfactory
receptors (ORSs) in the olfactory epithelium. Research on related macrocyclic musks, such as
muscone, has identified the human olfactory receptor OR5ANL1 as a key receptor.[2][3][4] The
binding of Methylcyclopentadecenone to its cognate OR(s) would initiate a G-protein coupled

signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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